Cas no 931968-19-3 (2-{5-(4-chlorophenoxy)methylfuran-2-yl}-5-{(4-methylphenyl)methylamino}-1,3-oxazole-4-carbonitrile)

• Product Name: 2-{5-(4-chlorophenoxy)methylfuran-2-yl}-5-{(4-methylphenyl)methylamino}-1,3-oxazole-4-carbonitrile
• CAS No: 931968-19-3
• MF: C₂₃H₁₈ClN₃O₃
• MW: 419.860324382782
• CID: 5429310
• Update Time: 2025-07-10

2-{5-(4-chlorophenoxy)methylfuran-2-yl}-5-{(4-methylphenyl)methylamino}-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[5-[(4-chlorophenoxy)methyl]furan-2-yl]-5-[(4-methylphenyl)methylamino]-1,3-oxazole-4-carbonitrile
• 2-{5-(4-chlorophenoxy)methylfuran-2-yl}-5-{(4-methylphenyl)methylamino}-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C23H18ClN3O3/c1-15-3-7-17(8-4-15)27(2)23-20(13-25)26-22(30-23)21-12-11-19(29-21)14-28-18-9-5-16(24)6-10-18/h3-12H,14H2,1-2H3
• InChI Key： QCZIAXWKRFZYFI-UHFFFAOYSA-N
• SMILES： O1C(N(C2=CC=C(C)C=C2)C)=C(C#N)N=C1C1=CC=C(COC2=CC=C(Cl)C=C2)O1

Additional information on 2-{5-(4-chlorophenoxy)methylfuran-2-yl}-5-{(4-methylphenyl)methylamino}-1,3-oxazole-4-carbonitrile

Introduction to 2-{5-(4-Chlorophenoxy)methylfuran-2-yl}-5-{(4-methylphenyl)methylamino}-1,3-oxazole-4-carbonitrile (CAS No. 931968-19-3)

2-{5-(4-Chlorophenoxy)methylfuran-2-yl}-5-{(4-methylphenyl)methylamino}-1,3-oxazole-4-carbonitrile (CAS No. 931968-19-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles and features a unique structural arrangement that includes a furan ring, a chlorophenyl group, and a methylphenylmethylamino moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-{5-(4-Chlorophenoxy)methylfuran-2-yl}-5-{(4-methylphenyl)methylamino}-1,3-oxazole-4-carbonitrile is characterized by its intricate molecular framework. The furan ring, known for its aromaticity and stability, is linked to a chlorophenyl group via an ether bond. This arrangement provides the molecule with enhanced lipophilicity, which is crucial for its ability to cross biological membranes and interact with target proteins. Additionally, the presence of the methylphenylmethylamino group introduces basicity and potential hydrogen bonding capabilities, further enhancing its pharmacological profile.

Recent studies have focused on the biological activities of 2-{5-(4-Chlorophenoxy)methylfuran-2-yl}-5-{(4-methylphenyl)methylamino}-1,3-oxazole-4-carbonitrile. One notable area of research involves its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, preliminary in vitro assays have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. This finding suggests that 2-{5-(4-Chlorophenoxy)methylfuran-2-yl}-5-{(4-methylphenyl)methylamino}-1,3-oxazole-4-carbonitrile could be developed into a novel therapeutic agent for these conditions.

In addition to its enzymatic inhibition properties, 2-{5-(4-Chlorophenoxy)methylfuran-2-yl}-5-{(4-methylphenyl)methylamino}-1,3-oxazole-4-carbonitrile has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and asthma are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Preclinical studies have demonstrated that this compound can effectively reduce inflammatory markers in animal models, suggesting its potential as a treatment for inflammatory disorders.

The pharmacokinetic properties of 2-{5-(4-Chlorophenoxy)methylfuran-2-yl}-5-{(4-methylphenyl)methylamino}-1,3-oxazole-4-carbonitrile have also been evaluated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound is rapidly absorbed following oral administration and has a moderate half-life, allowing for sustained therapeutic effects. Furthermore, it demonstrates low toxicity in preclinical toxicity studies, which is a crucial factor for its development as a safe and effective drug candidate.

The structural diversity of oxazoles has led to their widespread use in drug discovery efforts. Oxazoles are known for their ability to form stable complexes with metal ions and their capacity to interact with various biological targets. The presence of the furan ring in 2-{5-(4-Chlorophenoxy)methylfuran-2-yl}-5-{(4-methylphenyl)methylamino}-1,3-oxazole-4-carbonitrile adds an additional layer of complexity and functionality to the molecule. This structural feature may contribute to its unique binding interactions with target proteins, potentially leading to improved selectivity and reduced off-target effects.

In the context of drug development, the optimization of lead compounds is a critical step in the process. Researchers are actively working on synthesizing analogs of 2-{5-(4-Chlorophenoxy)methylfuran-2-yl}-5-{(4-methylphenyl)methylamino}-1,3-oxazole-4-carbonitrile to enhance its pharmacological properties further. These efforts involve modifying various functional groups within the molecule to improve potency, selectivity, and pharmacokinetic parameters. For example, substituting different alkyl or aryl groups on the amino moiety or altering the position of the chloro substituent on the phenyl ring can significantly impact the compound's biological activity.

The therapeutic potential of 2-{5-(4-Chlorophenoxy)methylfuran-2-yl}-5-{(4-methylphenyl)methylamino}-1,3-oxazole-4-carbonitrile extends beyond its enzymatic inhibition and anti-inflammatory properties. Recent studies have also explored its potential as an antimicrobial agent. In vitro assays have shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This finding is particularly significant given the growing global concern over antibiotic resistance. The development of new antimicrobial agents with novel mechanisms of action is essential for combating multidrug-resistant pathogens.

To further validate the therapeutic potential of 2-{5-(4-Chlorophenoxy)methylfuran-2-yl}-5-{(4-methylphenyl)methylamino}-1,3-oxazole-4-carbonitrile, clinical trials are necessary to assess its safety and efficacy in human subjects. Preclinical data from animal models have been promising, but translating these findings into clinical success requires rigorous testing in controlled human trials. Phase I trials will focus on evaluating the safety profile and determining optimal dosing regimens. Subsequent Phase II and III trials will assess efficacy endpoints in specific patient populations.

In conclusion, 2-{5-(4-Chlorophenoxy)methylfuran-2-yl}-5-{(4-methy lphen yl) methy lamino } - 1 , 3 - ox azole - 4 - carbon itr ile (CAS No. 931968 - 19 - 3) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure confers favorable pharmacological properties that make it an attractive candidate for further development in various disease areas. Ongoing research efforts aim to optimize this lead compound and advance it through preclinical and clinical stages towards eventual approval as a novel therapeutic agent.